Cas no 27323-35-9 (Benzoic acid, iodosyl-)

• Product Name: Benzoic acid, iodosyl-
• CAS No: 27323-35-9
• MF: C₇H₅IO₃
• MW: 264.017274618149
• CID: 262274
• PubChem ID: 67537
• Update Time: 2025-04-19

Benzoic acid, iodosyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, iodosyl-
• Iodosobenzoic acid
• Benzoicacid, iodoso- (6CI,7CI,8CI)
• Iodosobenzoate
• 3H-1, 3-oxo-, hydroxide
• MFCD00002401
• NSC 106636
• 2-IODOSOBENZOICACID
• AKOS015891293
• o-Iodosobenzoate
• 2-Iodosyl benzoate
• NS00028930
• Benzoic acid, 2-iodosyl-
• Benzoic acid, 2-iodosyl- (9CI)-
• 3-09-00-01433 (Beilstein Handbook Reference)
• 3H-1,2-Benziodoxol-1-ium, 3-oxo-, hydroxide
• BRN 1939973
• UNII-NVC3RT6T4K
• 27323-35-9
• 2-Iodosylbenzoic acid
• 304-91-6
• EINECS 206-159-4
• o-Iodosylbenzoic acid
• SCHEMBL301837
• DTXSID8075382
• GEO-02801
• NSC34548
• Q27123560
• I0073
• InChI=1/C7H5IO3/c9-7(10)5-3-1-2-4-6(5)8-11/h1-4H,(H,9,10
• Iodosylbenzoic acid
• D91074
• NVC3RT6T4K
• 2-Iodosobenzoic acid
• J-017990
• Benzoic acid, o-iodoso-
• ortho-iodosylbenzoic acid
• Benzoic acid, iodoso-
• AS-58209
• NSC 34548
• NSC-34548
• o-Iodosobenzoic acid
• CHEBI:52698
• FT-0698200
• IODOSOBENZOIC ACID, O-

• Inchi： 1S/C7H5IO3/c9-7(10)5-3-1-2-4-6(5)8-11/h1-4H,(H,9,10)
• InChI Key： IFPHDUVGLXEIOQ-UHFFFAOYSA-N
• SMILES： I(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 263.92785
• Monoisotopic Mass: 263.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Melting Point: 230℃ (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 54.37
• LogP: 2.66720

Benzoic acid, iodosyl- Security Information

• Storage Condition：−20°C